Cas no 1754-62-7 (methyl-3-phenylprop-2-enoate)
methyl-3-phenylprop-2-enoate structure
Product Name:methyl-3-phenylprop-2-enoate
CAS No:1754-62-7
MF:C10H10O2
MW:162.185203075409
MDL:MFCD00008458
CID:194936
PubChem ID:24850436
Update Time:2025-04-19
methyl-3-phenylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl trans-cinnamate
- Methyl cinnamate
- (E)-3-Phenyl-2-propenoic acid methyl ester
- (2E)-3-Phenyl-2-propenoic acid methyl ester
- (E)-3-Phenylacrylic acid methyl ester
- (E)-Methyl 3-phenylacrylate
- FEMA 2698
- METHYL CINNAMYLATE
- Methyl (E)-cinnamate
- (E)-Methyl cinnamate
- Methyl cinnamate, (E)
- trans-Methyl Cinnamate
- METHYL 3-PHENYLACRYLATE
- METHYL-3-PHENYLPROPENOTE
- CINNAMIC ACID METHYL ESTER
- Methyl 3-phenylpropenoate
- Methyl (E)-3-phenylprop-2-enoate
- methyl-3-phenylprop-2-enoate
- trans-Cinnamic acid methyl ester
- Methylcinnamate
- CINNAMIC ACID, METHYL ESTER
- Methyl cinnamate (natural)
- Methyl trans-3-phenyl-2-propenoate
- Methyl 3-phenyl-2-propenoate
- FEMA No. 2698
- HY-W017212
- UNII-533CV2ZCQL
- InChI=1/C10H10O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-8H,1H3/b8-7
- SCHEMBL101530
- LS-13765
- EN300-91678
- methyl 3-phenylprop-2-enoate
- CHEMBL55060
- Methyl cinnamate, analytical reference material
- CHEBI:6857
- Z19782655
- C06358
- Q-100258
- 2-Propenoic acid, 3-phenyl-, methyl ester
- CS-W017928
- 103-26-4
- DTXCID4022151
- Methyl (2E)-3-phenyl-2-propenoate #
- DS-17838
- Methyl cinnamate, natural, >=98%, FCC, FG
- s6221
- NSC-9411
- NSC9411
- Methyl (2E)-3-phenylpropenoate
- ghl.PD_Mitscher_leg0.369
- J-000917
- EINECS 203-093-8
- methyl (2E)-3-phenylprop-2-enoate
- trans-3-phenyl-prop-2-enoic acid methyl ester
- METHYL CINNAMATE [FCC]
- 2-propenoic acid, 3-phenyl-, methyl ester, (2E)-
- Methyl(E)-cinnamate
- Tox21_304025
- Methyl (E)-3-phenyl-2-propenoate
- Methyl trans-3-Phenylacrylate
- Methyl (E)-3-phenylpropenoate
- EC 203-093-8
- trans-Methyl 3-Phenyl-2-propenoate
- METHYL CINNAMATE [FHFI]
- CAS-103-26-4
- DTXSID6042151
- Methyl (2E)-3-phenyl-2-propenoate
- 1754-62-7
- methyl-trans-cinnamate
- WLN: 1OV1U1R
- (e)-cinnamic acid methyl ester
- Methyl (2E)-3-phenylacrylate
- Methyl trans-cinnamate, analytical standard
- Tox21_301384
- 3-Phenyl-2-propenoic acid methyl ester
- 2-PROPENOIC ACID, 3-PHENYL-, METHYL ESTER, (E)-
- Methyl trans-cinnamate, >=98%, FCC, FG
- EN300-365971
- P16737
- 3-Phenyl-2-propenoic acid methyl
- AKOS015890136
- J-011115
- DTXSID5044314
- AI3-00579
- Methyl trans-cinnamate, 99%
- CAS-1754-62-7
- NCGC00255910-01
- CHEBI:194138
- (E)-methyl ester 3-phenyl-2-propenoic acid
- trans-3-Phenylacrylic Acid Methyl Ester
- trans-3-Phenyl-2-propenoic acid methyl ester
- NSC 9411
- Methyl cinnamate, >=99.0% (GC)
- J-522598
- 533CV2ZCQL
- Q204178
- METHYL CINNAMATE, (E)-
- cis-methyl cinnamate
- DTXCID5028118
- MFCD00008458
- SemaSORB 9815
- NS00001299
- NCGC00357235-01
- CINNAMIC ACID METHYL ESTER [MI]
- Cinnamic acid, methyl ester, (E)-
- methyl trans cinnamate
- STL582416
- DA-65377
-
- MDL: MFCD00008458
- Inchi: 1S/C10H10O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-8H,1H3/b8-7+
- InChI Key: CCRCUPLGCSFEDV-BQYQJAHWSA-N
- SMILES: O(C)C(/C=C/C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 162.06800
- Monoisotopic Mass: 162.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Colorless or white solid. Liquid at high temperature
- Density: 1.078
- Melting Point: 34-38 °C (lit.)
- Boiling Point: 260-262 °C(lit.)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: 1.5766
- PSA: 26.30000
- LogP: 1.87280
- FEMA: 2698
- Solubility: Insoluble in water
methyl-3-phenylprop-2-enoate Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:1
- Safety Instruction: S22-S24/25
- RTECS:GE0190000
methyl-3-phenylprop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M167947-25g |
methyl-3-phenylprop-2-enoate |
1754-62-7 | 98% | 25g |
¥42.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M167947-1kg |
methyl-3-phenylprop-2-enoate |
1754-62-7 | 98% | 1kg |
¥538.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M167947-250g |
methyl-3-phenylprop-2-enoate |
1754-62-7 | 98% | 250g |
¥168.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M167947-100g |
methyl-3-phenylprop-2-enoate |
1754-62-7 | 98% | 100g |
¥84.90 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55285-100g |
Methyl (E)-cinnamate |
1754-62-7 | 95% | 100g |
¥39.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55285-25g |
Methyl (E)-cinnamate |
1754-62-7 | 95% | 25g |
¥32.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55285-500g |
Methyl (E)-cinnamate |
1754-62-7 | 95% | 500g |
¥104.0 | 2023-09-05 | |
| TRC | M328175-500g |
Methyl trans-Cinnamate |
1754-62-7 | 500g |
$ 138.00 | 2023-09-07 | ||
| TRC | M328175-1000g |
Methyl trans-Cinnamate |
1754-62-7 | 1000g |
$ 150.00 | 2022-06-04 | ||
| TRC | M328175-2500g |
Methyl trans-Cinnamate |
1754-62-7 | 2500g |
$ 300.00 | 2022-06-04 |
methyl-3-phenylprop-2-enoate Related Literature
-
Rocío B. Rodríguez,Ramiro L. Zapata,María L. Salum,Rosa Erra-Balsells Photochem. Photobiol. Sci. 2020 19 819
-
Manickam Bakthadoss,Damodharan Kannan RSC Adv. 2014 4 11723
-
Manickam Bakthadoss,Varathan Vinayagam Org. Biomol. Chem. 2015 13 10007
-
Katarina Novakovic,Ankur Mukherjee,Mark Willis,Allen Wright,Steve Scott Phys. Chem. Chem. Phys. 2009 11 9044
-
Katarina Novakovic,Christophe Grosjean,Stephen K. Scott,Andrew Whiting,Mark J. Willis,Allen R. Wright Phys. Chem. Chem. Phys. 2008 10 749
1754-62-7 (methyl-3-phenylprop-2-enoate) Related Products
- 103-26-4(Methyl cinnamate)
- 7560-50-1(methyl 3-(4-formylphenyl)prop-2-enoate)
- 20754-20-5(methyl (2E)-3-(4-methylphenyl)prop-2-enoate)
- 103-36-6(Ethyl cinnamate)
- 4610-69-9(cis-Ethyl Cinnamate (contains up to 10% Ethyl dihydrocinnamate))
- 20511-20-0(Ethyl 4-Methylcinnamate)
- 122-69-0(2-Propenoic acid, 3-phenyl-, 3-phenyl-2-propenyl ester)
- 4192-77-2(ethyl (2E)-3-phenylprop-2-enoate)
- 1866-31-5(Allyl cinnamate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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